1-ethyl-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 1-ethyl-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]indol-2-one
• InChI: InChI=1S/C19H19NO4/c1-3-20-16-10-5-4-9-15(16)19(23,18(20)22)12-17(21)13-7-6-8-14(11-13)24-2/h4-11,23H,3,12H2,1-2H3
• InChI Key: XHNMVXJINMATAF-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC(=CC=C3)OC)O

Description

1-Ethyl-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one, also known as C16H17NO4, is a chemical compound that has been the subject of numerous scientific studies due to its potential applications in the field of medicine. This compound is a derivative of indole-2-one and has been synthesized using various methods. In

Mechanism of Action

The exact mechanism of action of 1-ethyl-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is not yet fully understood. However, it is believed that this compound exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and proteins involved in these processes. It has also been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential applications in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
1-Ethyl-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been shown to have a number of biochemical and physiological effects. This compound has been found to inhibit the production of certain inflammatory cytokines, which may contribute to its anti-inflammatory effects. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anti-cancer effects. In addition, this compound has been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-ethyl-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its potential applications in a variety of fields, including medicine and pharmacology. This compound has been the subject of numerous scientific studies and has been found to exhibit a range of beneficial effects. However, one of the limitations of using this compound in lab experiments is the lack of understanding of its exact mechanism of action. Further research is needed to fully elucidate the biochemical and physiological effects of this compound.

Future Directions

There are a number of potential future directions for research on 1-ethyl-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. One possible direction is to further investigate its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another possible direction is to investigate its potential applications in the treatment of viral infections. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and to identify any potential side effects or limitations of its use.

Synthesis Methods

1-Ethyl-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one can be synthesized using various methods. One of the most commonly used methods involves the reaction of 3-methoxyphenylacetic acid with ethyl oxalyl chloride in the presence of triethylamine. This reaction results in the formation of an intermediate compound, which is then treated with sodium hydroxide and acetic anhydride to yield the final product.

Scientific Research Applications

1-Ethyl-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been the subject of numerous scientific studies due to its potential applications in the field of medicine. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. It has also been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.